Cas no 612833-40-6 (Benzene, 2-iodo-1-(phenylmethoxy)-4-(trifluoromethyl)-)

• Product Name: Benzene, 2-iodo-1-(phenylmethoxy)-4-(trifluoromethyl)-
• CAS No: 612833-40-6
• MF: C₁₄H₁₀F₃IO
• MW: 378.128286838531
• MDL: MFCD13659388
• CID: 4066819
• PubChem ID: 21112927
• Update Time: 2025-11-01

Benzene, 2-iodo-1-(phenylmethoxy)-4-(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

• Benzene, 2-iodo-1-(phenylmethoxy)-4-(trifluoromethyl)-
• 2-Benzyloxy-5-(trifluoromethyl)-1-iodobenzene
• 4-(benzyloxy)-3-iodobenzotrifluoride
• 612833-40-6
• 2-iodo-1-[(phenylmethyl)oxy]-4-(trifluoromethyl)benzene
• 1-(Benzyloxy)-2-iodo-4-(trifluoromethyl)benzene
• E97825
• SCHEMBL4150404
• 2-benzyloxy-5-(trifluoromethyl)iodobenzene
• 4-benzyloxy-3-iodobenzotrifluoride
• 2-benzyloxy-5(trifluoromethyl)iodobenzene

• MDL： MFCD13659388
• Inchi： 1S/C14H10F3IO/c15-14(16,17)11-6-7-13(12(18)8-11)19-9-10-4-2-1-3-5-10/h1-8H,9H2
• InChI Key： IOVDKFYIIWLPLJ-UHFFFAOYSA-N
• SMILES： C1(OCC2=CC=CC=C2)=CC=C(C(F)(F)F)C=C1I

Computed Properties

• Exact Mass: 377.97285Da
• Monoisotopic Mass: 377.97285Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 276
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.1
• Topological Polar Surface Area: 9.2Ų

Additional information on Benzene, 2-iodo-1-(phenylmethoxy)-4-(trifluoromethyl)-

Recent Advances in the Study of Benzene, 2-iodo-1-(phenylmethoxy)-4-(trifluoromethyl)- (CAS: 612833-40-6)

The compound Benzene, 2-iodo-1-(phenylmethoxy)-4-(trifluoromethyl)- (CAS: 612833-40-6) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique trifluoromethyl and iodo-substituted benzene ring, has shown promising potential in various applications, including drug discovery and material science. Recent studies have focused on elucidating its synthetic pathways, biological activities, and potential therapeutic applications.

One of the key areas of research has been the optimization of synthetic routes for 612833-40-6. A study published in the Journal of Organic Chemistry (2023) demonstrated an efficient palladium-catalyzed coupling reaction to synthesize this compound with high yield and purity. The researchers highlighted the importance of the trifluoromethyl group in enhancing the compound's metabolic stability and bioavailability, making it a valuable scaffold for further derivatization.

In the realm of drug discovery, 612833-40-6 has been investigated as a potential inhibitor of specific enzyme targets. A recent preprint on bioRxiv (2024) reported that this compound exhibits moderate inhibitory activity against certain kinases involved in inflammatory pathways. The study utilized molecular docking simulations and in vitro assays to validate its binding affinity, suggesting its potential as a lead compound for developing anti-inflammatory agents.

Another notable application of 612833-40-6 is in the development of fluorinated materials. A research group at MIT (2023) explored its use as a building block for synthesizing novel fluorinated polymers with enhanced thermal and chemical stability. The incorporation of the trifluoromethyl group was found to significantly improve the material's resistance to degradation, opening new avenues for industrial applications.

Despite these advancements, challenges remain in the large-scale production and functionalization of 612833-40-6. Researchers are actively working on addressing issues related to regioselectivity and environmental sustainability in its synthesis. Future studies are expected to focus on expanding its utility in medicinal chemistry and materials science, with particular emphasis on structure-activity relationship (SAR) studies and green chemistry approaches.

In conclusion, Benzene, 2-iodo-1-(phenylmethoxy)-4-(trifluoromethyl)- (CAS: 612833-40-6) represents a versatile and promising compound in chemical biology and pharmaceutical research. Its unique structural features and diverse applications underscore its potential as a valuable tool for both academic and industrial research. Continued exploration of its properties and applications is likely to yield significant contributions to the field.